N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide

• IUPAC Name: N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide
• InChI: InChI=1S/C16H22N4O/c1-16(2)8-5-9-17-13(16)10-18-15(21)14-11-6-3-4-7-12(11)19-20-14/h3-4,6-7,13,17H,5,8-10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: LXCZISMJOIHWSX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCNC1CNC(=O)C2=NNC3=CC=CC=C32)C
• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol

Description

N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide, also known as DMPI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMPI is a selective agonist of the CB2 receptor, which is a member of the endocannabinoid system that plays a crucial role in various physiological processes.

Mechanism of Action

N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide acts as a selective agonist of the CB2 receptor, which is a G protein-coupled receptor that is primarily expressed in immune cells. Upon binding to the CB2 receptor, this compound activates downstream signaling pathways that modulate various physiological processes such as inflammation, pain, and neuroprotection. The exact mechanism of action of this compound is still being investigated, but it is believed to involve the modulation of intracellular signaling pathways such as the cAMP-PKA pathway and the MAPK pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in preclinical models. It has been demonstrated to have anti-inflammatory and analgesic effects in models of inflammatory and neuropathic pain. This compound has also been investigated for its potential neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been shown to have immunomodulatory effects, including the suppression of T-cell proliferation and the inhibition of cytokine production.

Advantages and Limitations for Lab Experiments

N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide has several advantages for use in lab experiments. It is a highly selective agonist of the CB2 receptor, which allows for the specific modulation of CB2 receptor signaling pathways without affecting other receptors. This compound is also relatively stable and can be easily synthesized in high yield and purity. However, there are also some limitations to the use of this compound in lab experiments. One of the main limitations is the lack of clinical data on its safety and efficacy. Additionally, this compound has a relatively short half-life and may require frequent dosing in in vivo experiments.

Future Directions

There are several future directions for research on N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide. One area of interest is the potential use of this compound as a therapeutic agent for various inflammatory and neurodegenerative diseases. Additionally, further investigation into the mechanism of action of this compound and its downstream signaling pathways may provide insights into the development of novel therapies for these diseases. Another area of interest is the development of new analogs of this compound with improved pharmacokinetic properties and selectivity for the CB2 receptor. Finally, the use of this compound in combination with other drugs or therapies may provide synergistic effects and improve its therapeutic potential.

Synthesis Methods

N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 2-bromo-1H-indazole-3-carboxylic acid with 3,3-dimethylpiperidine in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to a coupling reaction with N-methyl-N-(trimethylsilyl)amine, followed by deprotection to obtain this compound in high yield and purity.

Scientific Research Applications

N-[(3,3-dimethylpiperidin-2-yl)methyl]-1H-indazole-3-carboxamide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is its ability to selectively activate the CB2 receptor, which is primarily expressed in immune cells and has been implicated in various physiological processes such as inflammation, pain, and neuroprotection. This compound has been shown to have anti-inflammatory and analgesic effects in preclinical models of inflammatory and neuropathic pain. It has also been investigated for its potential neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.